Cas no 5406-57-5 (Ethyl 4-Tert-Butylbenzoate)

Ethyl 4-Tert-Butylbenzoate Properties

Names and Identifiers

• Benzoic acid,4-(1,1-dimethylethyl)-, ethyl ester
• Ethyl 4-(tert-butyl)benzoate
• ETHYL 4-TERT-BUTYLBENZOATE
• ETHYL-P-TERT-BUTYL BENZOATE
• 4-tert-butylbenzoic acid ethyl ester
• ethyl 4-(1,1-dimethylethyl)benzoate
• ethyl 4-t-butylbenzoate
• Ethyl 4-trans-butylbenzoate
• ethyl t-butylbenzoate
• RARECHEM AL BI 0269
• A829938
• Q27159828
• EINECS 226-465-1
• LIQWHXBLFOERRD-UHFFFAOYSA-N
• FT-0619496
• SCHEMBL571045
• MFCD00015152
• NSC-7038
• AI3-20682
• NSC7038
• AKOS008947972
• CHEBI:87686
• DTXSID60968894
• NSC 7038
• 5406-57-5
• Benzoic acid, 4-(1,1-dimethylethyl)-, ethyl ester
• CS-0195834
• NS00043164
• E89331
• +Expand

• MDL： MFCD00015152
• InChIKey： LIQWHXBLFOERRD-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H18O2/c1-5-15-12(14)10-6-8-11(9-7-10)13(2,3)4/h6-9H,5H2,1-4H3
• SMILES： CCOC(=O)C1=CC=C(C=C1)C(C)(C)C

Computed Properties

• Exact Mass: 206.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 206.131
• Heavy Atom Count: 15
• Complexity: 207
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 3.16080
• PSA: 26.30000
• Refractive Index: 1.491
• Boiling Point: 137 °C
• Flash Point: 122.9°C
• Density: 0.979

Ethyl 4-Tert-Butylbenzoate Security Information

• Safety Term：S26-S36/37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Risk Phrases： 36/37/38

Ethyl 4-Tert-Butylbenzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%